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Compound of Interest

Compound Name: Texin 192A

Cat. No.: B15400975

Disclaimer: Specific data for "Texin 192A" was not found in the available resources. This guide
synthesizes information on the effects of sterilization on other medical-grade thermoplastic
polyurethanes (TPUSs), including Texin® 983A and 985A, to provide a comprehensive overview
for researchers, scientists, and drug development professionals. The principles and data
presented are intended to be representative of how a medical-grade TPU might respond to
various sterilization methods.

Thermoplastic polyurethanes (TPUs) are widely used in the medical device industry due to their
excellent mechanical properties, including high abrasion resistance, toughness, and flexibility.
[1][2] However, the sterilization process, a critical step for ensuring the safety of medical
devices, can significantly impact these properties.[3] The choice of sterilization method must be
carefully considered to maintain the integrity and performance of the TPU-based device.[4]

This technical guide provides an in-depth analysis of the effects of common sterilization
methods on the mechanical properties of medical-grade TPUs.

Overview of Sterilization Methods for TPUs

The selection of an appropriate sterilization method for TPUs is crucial, as improper selection
can lead to degradation of mechanical properties, discoloration, and the generation of toxic
byproducts.[4] The most common sterilization methods for medical plastics include Ethylene

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b15400975?utm_src=pdf-interest
https://www.benchchem.com/product/b15400975?utm_src=pdf-body
https://solutions.covestro.com/en/products/texin/texin-985a_000000000000516217?SelectedCountry=US
https://www.stobec.com/DATA/PRODUIT/2912~v~fiche-technique.pdf
https://resmart.com/news/post/common-methods-for-sterilizing-medical-plastics-ensuring-safety-without-compromising-performance.html
https://www.mpo-mag.com/exclusives/how-sterilization-affects-tpu-based-medical-devices/
https://www.mpo-mag.com/exclusives/how-sterilization-affects-tpu-based-medical-devices/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15400975?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Oxide (EtO), gamma irradiation, electron beam (e-beam) irradiation, and steam sterilization
(autoclaving).[3]

» Ethylene Oxide (EtO) Sterilization: This low-temperature gas sterilization method is highly
effective and generally considered the workhorse for sterilizing TPU-based medical devices.
[3][4] It effectively kills microbes while preserving the mechanical integrity and appearance of
the TPU.[4] However, it requires a lengthy aeration period to remove residual toxic gas.[3][5]

o Gamma Irradiation: This method uses high-energy photons from a cobalt-60 source to
sterilize devices.[3] It offers deep penetration, making it suitable for bulk processing of pre-
packaged devices.[3] However, gamma radiation can cause chain scission or crosslinking in
polymers, potentially affecting their mechanical strength, clarity, and color.[3][6]

o Electron Beam (E-beam) Irradiation: Similar to gamma radiation, e-beam sterilization uses
accelerated electrons.[3] It is a faster process with less material degradation for many
materials compared to gamma irradiation due to shorter exposure times.[7][8] However, its
penetration depth is more limited.[3]

o Steam Sterilization (Autoclave): Autoclaving utilizes high-pressure, high-temperature steam.
[3] This method is generally not recommended for most standard TPUs.[4][9] The
combination of heat and moisture can cause hydrolytic degradation of the polymer chains,
leading to brittleness and the potential formation of harmful byproducts.[4] However, some
specific heat-resistant grades of TPUs may tolerate autoclaving.[10]

Impact on Mechanical Properties

The interaction between the sterilization method and the TPU can lead to various changes in its
mechanical properties. These changes are often dependent on the specific TPU formulation,
the sterilization parameters (e.g., radiation dose, temperature, time), and the presence of any
additives.[4]

Table 1: Summary of Sterilization Effects on TPU Mechanical Properties
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Sterilization Method

Potential Effects on
Mechanical Properties

General
Recommendations for
TPUs

Ethylene Oxide (EtO)

Minimal impact on mechanical
integrity.[4] May cause a slight
increase in tensile strength in

some polyurethane blends.[11]

Highly Recommended.[4]

Gamma Irradiation

Can cause chain scission
(reducing tensile strength and
elongation) or crosslinking
(increasing tensile strength,
reducing elongation).[6] May
lead to discoloration and
embrittlement.[3][12] The
effects are dose-dependent.
[13]

Use with Caution. Material
compatibility testing is

essential.[3]

E-beam Irradiation

Generally has less effect on
physical and optical properties
compared to gamma radiation
due to shorter exposure times.
[8] Can still cause changes in
molecular weight and
crystallinity.[13] Effects are
dose-dependent.[13]

Recommended Alternative to
Gamma. Material compatibility

testing is crucial.[7]

Steam (Autoclave)

Can cause significant
degradation of mechanical
properties (e.g., brittleness)
due to hydrolytic degradation.
[4] Not suitable for most
standard TPUs.[9]

Generally Not Recommended.
[4][9] Only suitable for specific

heat-resistant grades.[10]

Experimental Protocols

To evaluate the effects of sterilization on the mechanical properties of a TPU like Texin®, a

series of well-defined experiments are required. The following outlines typical protocols.
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Ethylene Oxide (EtO) Sterilization (based on ISO 11135):

o Preconditioning: Samples are placed in a controlled environment to achieve a specific
temperature and humidity.

o Sterilization Cycle: Samples are exposed to EtO gas at a specified concentration (e.g.,
500 mg/liter), temperature (e.g., 55 to 60°C), and relative humidity for a defined period
(e.g., two hours).[5]

o Aeration: Following exposure, samples undergo a lengthy aeration process to remove
residual EtO and its byproducts to safe levels as defined by standards like ISO 10993-7.[3]

[5]
Gamma Irradiation (based on ISO 11137):

o Dosimetry: The radiation dose is carefully measured and controlled. A typical sterilization
dose for medical devices is 25 kGy.[12]

o Irradiation: Packaged samples are exposed to a cobalt-60 gamma radiation source until
the target dose is achieved. The dose rate is a critical parameter.

E-beam Irradiation (based on ISO 11137):
o Dosimetry: The electron beam energy and current are set to deliver the specified dose.

o Irradiation: Packaged samples are passed through a curtain of high-energy electrons on a
conveyor system.[7] The process is very rapid, often lasting only a few seconds.[8]

Steam Sterilization (Autoclave) (based on ISO 17665):

o Cycle Selection: A suitable cycle is chosen based on the material's heat resistance.
Common cycles are 121°C for at least 30 minutes or 132°C for at least 4 minutes for
wrapped items.[14]

o Sterilization: Samples are placed in an autoclave, and saturated steam is introduced at the
set temperature and pressure for the specified duration.[14]

o Drying: A post-sterilization vacuum phase is typically used to dry the samples.[15]
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Following sterilization and any necessary post-sterilization conditioning (e.g., aeration, allowing
time for post-irradiation effects to stabilize), the mechanical properties of the TPU samples are
tested and compared to unsterilized control samples.

o Tensile Testing (based on ASTM D412 or ISO 527):

o Sample Preparation: Dog-bone shaped specimens are die-cut from sterilized and control
TPU plaques.

o Testing: A universal testing machine is used to pull the specimens at a constant rate of
speed until they break.

o Data Collection: The tensile strength (the maximum stress the material can withstand),
elongation at break (how much the material stretches before breaking), and modulus of
elasticity (stiffness) are recorded.

o Hardness Testing (based on ASTM D2240 or ISO 7619-1):
o Sample Preparation: Flat, smooth samples of a specified thickness are used.

o Testing: A durometer (typically Shore A or Shore D for TPUS) is pressed against the
sample surface.

o Data Collection: The hardness value is read from the durometer scale. Multiple readings
are taken and averaged.

e Tear Strength Testing (based on ASTM D624):

o Sample Preparation: Specific shaped specimens (e.g., trouser, angle, or crescent) are
used.

o Testing: The specimen is pulled apart in a universal testing machine in a manner that
propagates a tear.

o Data Collection: The force required to propagate the tear is measured.

Visualizations
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The following diagrams illustrate the general workflow for evaluating the effects of sterilization
on TPU mechanical properties.
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Caption: Experimental workflow for sterilization effects testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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essential and advanced chemicals, empowering
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and industry.
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